Diethyl isobutylmalonate
Cat. No. B158218
Key on ui cas rn:
10203-58-4
M. Wt: 216.27 g/mol
InChI Key: OFRFGNSZCYDFOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH2:13]([CH:14]([CH3:15])[CH3:16])[I:17].[CH2:2]([CH3:3])[O:4][C:5]([CH2:6][C:7](=[O:8])[O:9][CH2:10][CH3:11])=[O:12].[Na:1]>>[CH2:2]([CH3:3])[O:4][C:5]([CH:6]([C:7](=[O:8])[O:9][CH2:10][CH3:11])[CH2:13][CH:14]([CH3:15])[CH3:16])=[O:12]
|
Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)CI
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)CC(=O)OCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)C(CC(C)C)C(=O)OCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
